Cas no 904006-78-6 (3-(3,4-dimethoxyphenyl)-2-methyl-7-2-(4-methylpiperidin-1-yl)ethoxy-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-methyl-7-2-(4-methylpiperidin-1-yl)ethoxy-4H-chromen-4-one
• CAS No: 904006-78-6
• MF: C₂₆H₃₁NO₅
• MW: 437.528047800064
• CID: 5425527
• Update Time: 2025-07-09

3-(3,4-dimethoxyphenyl)-2-methyl-7-2-(4-methylpiperidin-1-yl)ethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-methyl-7-[2-(4-methylpiperidin-1-yl)ethoxy]chromen-4-one
• 3-(3,4-dimethoxyphenyl)-2-methyl-7-2-(4-methylpiperidin-1-yl)ethoxy-4H-chromen-4-one

• Inchi： 1S/C26H31NO5/c1-17-9-11-27(12-10-17)13-14-31-20-6-7-21-23(16-20)32-18(2)25(26(21)28)19-5-8-22(29-3)24(15-19)30-4/h5-8,15-17H,9-14H2,1-4H3
• InChI Key： PZJNDBHPQDHBGB-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCCN3CCC(C)CC3)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-2-methyl-7-2-(4-methylpiperidin-1-yl)ethoxy-4H-chromen-4-one

3-(3,4-Dimethoxyphenyl)-2-methyl-7-[2-(4-methylpiperidin-1-yl)ethoxy]-4H-chromen-4-one (CAS No. 904006-78-6)

The compound 3-(3,4-dimethoxyphenyl)-2-methyl-7-[2-(4-methylpiperidin-1-yl)ethoxy]-4H-chromen-4-one (CAS No. 904006-78-6) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of multiple functional groups, such as the dimethoxyphenyl moiety, methyl group, and piperidine ring, contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the significance of chromones in various fields, including pharmacology and materials science. The dimethoxyphenyl group in this compound is known to exhibit antioxidant properties, making it a promising candidate for applications in the pharmaceutical industry. Additionally, the piperidine ring introduces steric hindrance and enhances the molecule's stability, which is crucial for its use in drug delivery systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the chromone skeleton. The introduction of the dimethoxyphenyl group and the piperidine ring requires precise control over reaction conditions to ensure high yields and purity. These synthetic strategies have been optimized in recent years, making the compound more accessible for large-scale production.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. The methyl group in the molecule plays a critical role in modulating its pharmacokinetic properties, such as absorption and bioavailability. This makes it a strong candidate for further development into therapeutic agents for inflammatory diseases.

Moreover, the compound's structural features make it an attractive candidate for use in nanotechnology. The chromenone core can act as a scaffold for constructing nanoparticles with enhanced drug-loading capacity. Recent research has explored its application as a carrier for anticancer drugs, where its biocompatibility and controlled release properties have been extensively studied.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed that the dimethoxyphenyl group interacts strongly with specific receptors, suggesting its potential as a lead compound in drug discovery programs. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is essential for predicting its reactivity under different conditions.

In conclusion, 3-(3,4-dimethoxyphenyl)-2-methyl-7-[2-(4-methylpiperidin-1-yl)ethoxy]-4H-chromen-4-one (CAS No. 904006-78-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties, this compound is poised to play a pivotal role in advancing modern science and technology.